ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[2-(4-methoxyphenyl)ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O3/c1-3-22-17(20)19-12-9-15(10-13-19)18-11-8-14-4-6-16(21-2)7-5-14/h4-7,15,18H,3,8-13H2,1-2H3
• InChI Key: FKTYGZCGRLTMCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCCC2=CC=C(C=C2)OC
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

Ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate, also known as MEP, is a chemical compound that has been studied for its potential use in scientific research. This compound is a piperidine derivative and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate is not fully understood. However, it has been shown to interact with various neurotransmitter systems in the brain, including the dopamine, serotonin, and opioid systems. ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate has been shown to increase the release of dopamine and serotonin, which may contribute to its analgesic and anti-inflammatory effects. ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate has also been shown to bind to opioid receptors, which may contribute to its anti-tumor and anti-addictive effects.
Biochemical and Physiological Effects:
ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate has been shown to have various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate has also been shown to inhibit the growth of tumor cells in vitro and in vivo. Furthermore, ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have a wide range of biological activities. Furthermore, ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate has been shown to have low toxicity and few side effects in animal models. However, there are also some limitations to using ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate in lab experiments. For example, the mechanism of action is not fully understood, and there is limited information on the pharmacokinetics and pharmacodynamics of ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate.

Future Directions

There are several future directions for research on ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate. One area of interest is the development of analogs and derivatives of ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate with improved pharmacological properties. Another area of interest is the elucidation of the mechanism of action of ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate, which could lead to the development of more effective therapies. Furthermore, research on the pharmacokinetics and pharmacodynamics of ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate could provide valuable information for the development of safe and effective therapeutic interventions. Finally, more research is needed to determine the potential applications of ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate in treating addiction and substance abuse disorders.

Synthesis Methods

The synthesis of ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate involves the reaction of 4-methoxyphenethylamine with ethyl 4-piperidinecarboxylate in the presence of a reducing agent. The reaction yields ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate as a white crystalline powder. The purity and yield of ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate can be improved by using different solvents, reaction conditions, and purification methods.

Scientific Research Applications

Ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate has been studied for its potential use in various scientific research applications. It has been shown to have analgesic, anti-inflammatory, and anti-tumor properties. ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate has also been studied for its potential use in treating addiction and substance abuse disorders. Furthermore, ethyl 4-{[2-(4-methoxyphenyl)ethyl]amino}-1-piperidinecarboxylate has been used as a precursor for the synthesis of other piperidine derivatives with potential therapeutic applications.